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Compound of Interest

Compound Name: 3-(lodomethyl)-3-methyloxetane

Cat. No.: B039523

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(lodomethyl)-3-methyloxetane (CAS No. 112823-30-0) is a valuable building block in
medicinal chemistry and drug discovery. The incorporation of the oxetane motif can significantly
enhance the physicochemical properties of drug candidates, including metabolic stability,
agueous solubility, and lipophilicity. This technical guide provides a comprehensive overview of
the commercial availability, suppliers, physical and chemical properties, and a detailed
experimental protocol for the synthesis of 3-(lodomethyl)-3-methyloxetane.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-(lodomethyl)-3-methyloxetane is
provided below. This data is essential for its handling, storage, and application in experimental
settings.
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Property Value Reference(s)
CAS Number 112823-30-0 [1][2]
Molecular Formula C5H9IO [1][2]
Molecular Weight 212.03 g/mol [11[2]
Appearance Colorless to light yellow liquid [1]

Boiling Point 72-75 °C (at 10 Torr) [1]

Density 1.7437 g/lcm3 [1]

Storage Temperature

2-8°C, under inert atmosphere,
protected from light

[3]4]

Commercial Availability and Suppliers

3-(lodomethyl)-3-methyloxetane is commercially available from a variety of chemical

suppliers. The typical purity and offered quantities may vary. Researchers should always refer

to the supplier's certificate of analysis for lot-specific data.

Supplier Purity Notes

Apollo Scientific 98%+ Stabilized with Copper chip
BLDpharm (Lead Sciences) 98%+ Stabilized with Copper chip
Career Henan Chemical Co. 99%

Fluorochem Ltd. 95%

Porphyrin-Systems 98%-+ Stabilized with Copper chip
Synthonix 97.0%

ZHENGZHOU JIUYI TIME 99%

NEW MATERIALS CO,.LTD.

Synthesis of 3-(lodomethyl)-3-methyloxetane
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The most common laboratory-scale synthesis of 3-(lodomethyl)-3-methyloxetane involves the
iodination of 3-methyl-3-oxetanemethanol. A typical synthetic pathway is outlined below.

Synthesis of 3-(lodomethyl)-3-methyloxetane

Triphenylphosphine, lodine

lodination at 0°C to rt

3-methyl-3-oxetanemethanol Dichloromethane, Pyridine

3-(lodomethyl)-3-methyloxetane

Click to download full resolution via product page
Synthetic route to 3-(lodomethyl)-3-methyloxetane.

Detailed Experimental Protocol

The following protocol is a representative method for the synthesis of 3-(lodomethyl)-3-
methyloxetane from 3-methyl-3-oxetanemethanol.

Materials and Reagents:

3-methyl-3-oxetanemethanol

Triphenylphosphine

lodine

Dichloromethane (DCM)
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Pyridine

Saturated aqueous solution of sodium thiosulfate

Brine (saturated aqueous sodium chloride)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a suitable reactor, dissolve 3-methyl-3-oxetanemethanol (1.0 equivalent)
in a mixture of dichloromethane and pyridine.

 lodination: Cool the solution to 0 °C using an ice bath. Add triphenylphosphine (1.2
equivalents) and iodine (1.2 equivalents) portion-wise, maintaining the temperature at 0 °C.

¢ Reaction: Allow the reaction mixture to warm to room temperature and stir for 24 hours.
o Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

o Extraction: Extract the product with dichloromethane. Wash the combined organic layers with
brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: The crude product can be further purified by vacuum distillation.
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Experimental Workflow for Synthesis and Purification
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;
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Vacuum Distillation
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Workflow for the synthesis of 3-(lodomethyl)-3-methyloxetane.
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Spectroscopic Data

While experimental spectra for 3-(lodomethyl)-3-methyloxetane are not readily available in
the public domain, predicted data and data from analogous compounds can be used for
characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e IH NMR: The proton NMR spectrum is expected to show signals for the methyl group, the
methylene protons of the oxetane ring, and the iodomethyl group. The chemical shifts will be
influenced by the electronegativity of the adjacent oxygen and iodine atoms.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the quaternary carbon, the
methyl carbon, the methylene carbons of the oxetane ring, and the iodomethyl carbon.

Infrared (IR) Spectroscopy:

The IR spectrum is expected to show characteristic absorption bands for C-H stretching of the
alkyl groups, C-O-C stretching of the ether linkage in the oxetane ring, and C-I stretching.

Mass Spectrometry (MS):

Mass spectrometry will show the molecular ion peak and characteristic fragmentation patterns,
including the loss of an iodine atom. Predicted mass spectral data suggests a monoisotopic
mass of 211.9698 Da.[5]

Safety and Handling

3-(lodomethyl)-3-methyloxetane is an irritant and should be handled with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1] Work
should be conducted in a well-ventilated fume hood. For detailed safety information, always
consult the Safety Data Sheet (SDS) provided by the supplier. The compound should be stored
in a cool, dry place, away from light and incompatible materials.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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